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Compound of Interest

Compound Name: Isononylphenol

Cat. No.: B1654835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isononylphenol (INP) is a complex mixture of branched-chain alkylphenols widely used in the

production of antioxidants, lubricating oil additives, and surfactants. Due to its structural

similarity to estradiol, there has been considerable focus on the endocrine-disrupting properties

of INP, particularly its estrogenic activity. However, the toxicological profile of INP is

multifaceted, and the individual isomers that constitute the technical mixture can exhibit distinct

toxicities. This technical guide provides a comprehensive overview of the toxicological profile of

isononylphenol isomers, with a focus on quantitative data, detailed experimental

methodologies, and the underlying signaling pathways.

Acute Toxicity
The acute toxicity of isononylphenol isomers is generally low to moderate. The primary routes

of exposure are oral and dermal.
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Endpoint
Test
Substance/I
somer

Species Route Value Reference

LD50

4-

Nonylphenol,

branched

Rat (male

and female)
Oral

1,412 mg/kg

bw

LD50 Nonylphenol Rat Oral
1,200 - 2,400

mg/kg bw
[1]

LD50

Phenol, nonyl

derivatives,

sulfides

Rat Oral
>2,000 mg/kg

bw
[2]

LD50 Nonylphenol Rabbit Dermal
2,031 mg/kg

bw
[2]

LC50

Phenol, nonyl

derivatives,

sulfides

Guinea pig,

Rat, Mouse

Inhalation

(6h)
>1.27 mg/L [2]

Experimental Protocols: Acute Oral Toxicity (OECD 401)
The acute oral toxicity of isononylphenol is typically determined using a protocol based on the

OECD Test Guideline 401.

Test Animals: Young adult rats (e.g., Sprague-Dawley or Wistar), typically nulliparous and

non-pregnant females, are used.

Housing and Feeding: Animals are housed in individual cages under controlled conditions of

temperature, humidity, and light cycle. Standard laboratory diet and water are provided ad

libitum.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. The substance is usually dissolved or suspended in a suitable vehicle (e.g.,

corn oil).
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Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body

weight changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The LD50 is calculated using a recognized statistical method, such as the

method of Litchfield and Wilcoxon or a moving average method.

Irritation and Sensitization
Isononylphenol and its isomers are recognized as skin and eye irritants. Some isomers also

possess skin sensitization potential.

Skin and Eye Irritation

Endpoint
Test
Substance/I
somer

Species Method Result Reference

Skin Irritation

4-

Nonylphenol,

branched

Rabbit
OECD TG

404
Corrosive [3]

Eye Irritation

4-

Nonylphenol,

branched

Rabbit
OECD TG

405
Corrosive [3]

Experimental Protocols: Skin and Eye Irritation
Draize Test (Rabbit): Based on OECD Test Guidelines 404 (Acute Dermal Irritation/Corrosion)

and 405 (Acute Eye Irritation/Corrosion).

Skin Irritation (OECD 404):

Test Animals: Albino rabbits are used.

Application: The test substance (0.5 mL of liquid or 0.5 g of solid) is applied to a small area

of shaved skin on the back of the rabbit. The area is then covered with a gauze patch.
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Observation: The patch is removed after a 4-hour exposure, and the skin is evaluated for

erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch

removal.

Scoring: The reactions are scored on a scale of 0 to 4.

Eye Irritation (OECD 405):

Test Animals: Albino rabbits are used.

Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is

instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a

control.

Observation: The eyes are examined for corneal opacity, iritis, and conjunctivitis at 1, 24,

48, and 72 hours after instillation.

Scoring: The reactions are scored according to a standardized scale.

Skin Sensitization

Endpoint
Test
Substance/I
somer

Species Method Result Reference

Skin

Sensitization

4-

Nonylphenol,

branched

Guinea pig

Maximisation

Test (OECD

TG 406)

Not

sensitizing
[3]

Skin

Sensitization

Nonylphenol,

mixed

isomers

Animal -

Skin

sensitization

reaction in 18

of 20 animals

[4]

Experimental Protocols: Local Lymph Node Assay
(LLNA) (OECD 429)
The LLNA is a common method to assess the skin sensitization potential of chemicals.
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Test Animals: Mice (e.g., CBA/J strain) are used.

Application: The test substance is applied to the dorsal surface of both ears for three

consecutive days.

Proliferation Measurement: On day 5, a radiolabeled substance (e.g., ³H-methyl thymidine) is

injected intravenously. The mice are sacrificed a few hours later, and the draining auricular

lymph nodes are excised.

Data Analysis: The incorporation of the radiolabel into the lymph node cells is measured as

an indicator of cell proliferation. A stimulation index (SI) is calculated by dividing the mean

proliferation in the test group by the mean proliferation in the vehicle control group. An SI of 3

or greater is typically considered a positive result.

Repeated Dose Toxicity
Subchronic exposure to isononylphenol isomers can lead to adverse effects in various

organs, particularly the liver and kidneys.

Duratio
n

Test
Substan
ce/Isom
er

Species Route
NOAEL
(mg/kg
bw/day)

LOAEL
(mg/kg
bw/day)

Key
Effects
at
LOAEL

Referen
ce

90-day

p-

Nonylphe

nol,

branched

Rat
Oral

(diet)

50

(approx.)

150

(approx.)

Decrease

d body

weight

and food

consump

tion,

increase

d kidney

weight in

males.

[5]
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Experimental Protocols: 90-Day Oral Toxicity Study
(OECD 408)

Test Animals: Rats (e.g., Sprague-Dawley) of both sexes are used.

Dose Administration: The test substance is administered daily in the diet or by gavage for 90

days.

Observations: Animals are observed for clinical signs of toxicity, body weight changes, and

food/water consumption. Hematology, clinical chemistry, and urinalysis are performed at

specified intervals.

Pathology: At the end of the study, all animals are subjected to a full necropsy, and organs

are weighed. Histopathological examination of a comprehensive set of tissues is conducted.

Data Analysis: The No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-

Adverse-Effect Level (LOAEL) are determined.

Genotoxicity
The genotoxic potential of isononylphenol isomers has been investigated in various in vitro

and in vivo assays. The results are generally negative, suggesting a low risk of mutagenicity.

Test System
Test
Substance/Iso
mer

Metabolic
Activation (S9)

Result Reference

Ames Test (S.

typhimurium)
Nonylphenol With and without Negative -

In vivo

Micronucleus

Test

Nonylphenol - Negative -

Experimental Protocols: Ames Test (OECD 471)
The Ames test is a bacterial reverse mutation assay used to detect point mutations.
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Test Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,

TA1537) and Escherichia coli (e.g., WP2 uvrA) are used, which have mutations in the

histidine or tryptophan operon, respectively.

Metabolic Activation: The test is performed with and without a metabolic activation system

(S9 fraction from rat liver) to assess the mutagenicity of both the parent compound and its

metabolites.

Procedure: The bacterial strains are exposed to the test substance at various concentrations

on a minimal agar plate.

Scoring: A positive result is indicated by a significant, dose-related increase in the number of

revertant colonies compared to the negative control.

Carcinogenicity
There is limited information available on the carcinogenic potential of specific isononylphenol
isomers. Long-term carcinogenicity bioassays are needed to fully assess this endpoint.

Reproductive and Developmental Toxicity
The endocrine-disrupting properties of isononylphenol isomers are of particular concern for

reproductive and developmental health.

Study
Type

Test
Substanc
e/Isomer

Species Route
NOAEL
(mg/kg
bw/day)

Key
Effects

Referenc
e

Two-

generation

Di-isononyl

phthalate

(DINP)

Rat Oral (diet) - - [6]

Developme

ntal

p-

Nonylphen

ol,

branched

Rat Oral -

Accelerate

d vaginal

opening,

decreased

pup body

weight.

[7]
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Experimental Protocols: Two-Generation Reproductive
Toxicity Study (OECD 416)

Parental Generation (F0): Male and female animals are exposed to the test substance for a

specified period before mating, during mating, gestation, and lactation.

First Filial Generation (F1): Offspring are exposed from conception through lactation.

Selected F1 animals are then mated to produce the F2 generation.

Endpoints: A wide range of reproductive and developmental endpoints are evaluated in both

generations, including fertility, gestation length, litter size, pup viability, growth, and

development, as well as organ weights and histopathology of reproductive organs.

Signaling Pathways and Mechanisms of Toxicity
The primary mechanism of toxicity for many isononylphenol isomers is their interaction with

the estrogen receptor (ER). However, other pathways may also be involved.

Estrogenic Activity
Different isononylphenol isomers exhibit varying degrees of estrogenic potency. Some

isomers act as full agonists, while others are partial agonists or even antagonists of the

estrogen receptor.[8][9] The structure of the nonyl side chain significantly influences the binding

affinity to the ER and the subsequent transcriptional activation.

Caption: Estrogenic signaling pathway of isononylphenol isomers.

Other Potential Signaling Pathways
While estrogenic effects are well-documented, other mechanisms may contribute to the toxicity

of isononylphenol isomers. These could include:

Oxidative Stress: Some studies suggest that nonylphenol can induce oxidative stress,

leading to cellular damage.

Aryl Hydrocarbon Receptor (AhR) Activation: Although generally considered weak AhR

agonists, some isomers might interact with this pathway.
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Thyroid Hormone Disruption: There is some evidence that nonylphenol can interfere with

thyroid hormone signaling.

Further research is needed to fully elucidate the non-estrogenic signaling pathways involved in

the toxicity of specific isononylphenol isomers.

In Vitro Assessment In Vivo Assessment
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Caption: General experimental workflow for toxicological assessment.

Conclusion
The toxicological profile of isononylphenol is complex, with individual isomers exhibiting a

range of potencies across different toxicological endpoints. While a substantial body of data

exists for nonylphenol mixtures, there is a critical need for more research focused on the

toxicity of specific isononylphenol isomers to allow for a more accurate risk assessment. The

primary mechanism of toxicity for many isomers is through the estrogen receptor, but other

signaling pathways may also play a role. A thorough understanding of the structure-activity

relationships among isononylphenol isomers is essential for predicting their toxicological

effects and ensuring their safe use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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